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Cat. No.: B099828

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lauric acid, a saturated fatty acid, and its metal salts are of significant interest across various
industrial and research applications, including their use as stabilizers, lubricants, and in the
formulation of various materials. The mixed barium cadmium salt of lauric acid, in particular,
has been utilized as a heat stabilizer for polyvinyl chloride (PVC). Understanding the
spectroscopic and physicochemical properties of this compound is crucial for quality control,
formulation development, and for predicting its behavior in different matrices.

This technical guide provides a comprehensive overview of the available spectroscopic data for
lauric acid, barium cadmium salt. Due to the limited availability of direct spectroscopic data
for the mixed metal salt, this document compiles and analyzes data for the individual
components—barium laurate and cadmium laurate—to provide a predictive framework for the
properties of the mixed salt. Detailed experimental protocols for the synthesis and
spectroscopic analysis of such metal carboxylates are also presented.

Physicochemical Properties
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Property Value Source

) Lauric acid, barium cadmium
Chemical Name " [1]
sa

Barium cadmium laurate,
Synonyms Dodecanoic acid, barium [2]

cadmium salt

CAS Number 15337-60-7
Molecular Formula C12H2402-xBa-xCd
Molecular Weight 450.06 g/mol (representative) [2]

Spectroscopic Data

Direct experimental spectroscopic data for the mixed barium cadmium laurate is not readily
available in the public domain. Therefore, this section provides a summary of the spectroscopic
data for the individual metal salts, barium laurate and cadmium laurate, which can serve as a
reference for the characterization of the mixed salt.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful technique to characterize metal carboxylates, as the
position of the carboxylate (COO™) stretching bands is sensitive to the nature of the metal ion
and the coordination geometry.

Table 1: Key IR Absorption Bands for Lauric Acid and its Barium and Cadmium Salts
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. . . Cadmium Laurate Barium Laurate
Assignment Lauric Acid (cm~?2) .
(cm™?) (cm~*) (Predicted)
C=0 Stretch (acid) ~1700
Asymmetric COO~
~1540 ~1520 - 1550
Stretch (vas)
Symmetric COO~
~1420 ~1400 - 1430
Stretch (vs)
C-H Stretches ~2910, ~2850 ~2910, ~2850 ~2910, ~2850

Data for Cadmium Laurate is sourced from ResearchGate.[3][4] Predicted values for Barium
Laurate are based on typical spectra of metal carboxylates.

The shift in the carboxylate stretching frequencies from the C=0 stretch of the free acid is
indicative of salt formation. The separation between the asymmetric and symmetric COO~
stretching frequencies (Av = vas - vs) can provide insights into the coordination mode of the
carboxylate group (ionic, bidentate, or bridging). For cadmium laurate, Av is approximately 120

cm™1,

Raman Spectroscopy

Raman spectroscopy provides complementary information to IR spectroscopy, particularly for
the C-C and C-H vibrational modes of the alkyl chain.

Table 2: Key Raman Bands for Lauric Acid and its Metal Salts (Predicted)

Assignment Wavenumber (cm~—?)
C-C Skeletal Stretches ~1060 - 1130

CH:z Twisting ~1295

CHz Bending ~1440

C-H Stretches ~2800 - 3000
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Predicted values are based on general spectra of fatty acids and their salts.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy of diamagnetic metal carboxylates can provide detailed information about
the structure in solution. While cadmium has NMR active isotopes (*11Cd and 113Cd), obtaining
high-resolution spectra can be challenging. 33C NMR is useful for probing the carboxylate

carbon and the alkyl chain.

Table 3: Predicted 3C NMR Chemical Shifts for Lauric Acid Salts

Carbon Atom Predicted Chemical Shift (ppm)
C=0 (carboxylate) ~180 - 185

Ca (adjacent to COO™) ~34 - 36

Alkyl Chain Carbons ~14 - 32

Terminal CHs ~14

Predicted values are based on general data for fatty acids and metal carboxylates.

Mass Spectrometry

Mass spectrometry of metal salts of fatty acids can be complex due to their low volatility.
Techniques like Electrospray lonization (ESI) or Matrix-Assisted Laser Desorption/lonization
(MALDI) are typically employed. The resulting spectra would be expected to show peaks
corresponding to the laurate anion and adducts with the metal ions.

Table 4: Expected Mass-to-Charge Ratios (m/z) in Mass Spectrometry

lon Expected m/z
Lauric Acid [M-H]~ 199.17
Barium Laurate [Ba(C12H2302)2 - H]~ 535.25
Cadmium Laurate [Cd(C12H2302)2 - H]~ 511.24
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Calculated based on the most abundant isotopes.

Experimental Protocols
Synthesis of Barium Cadmium Laurate

A common method for the synthesis of mixed metal soaps is through a precipitation reaction.
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Diagram 1: Synthesis workflow for Barium Cadmium Laurate.

o Preparation of Sodium Laurate: Dissolve lauric acid in ethanol. Separately, prepare a
stoichiometric amount of sodium hydroxide in water. Slowly add the NaOH solution to the
lauric acid solution with stirring to form sodium laurate.

* Preparation of Mixed Metal Salt Solution: Prepare an aqueous solution containing equimolar
amounts of barium chloride (BaCl2) and cadmium chloride (CdCl2).
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» Precipitation: Slowly add the mixed metal salt solution to the sodium laurate solution with
vigorous stirring. A precipitate of barium cadmium laurate will form.

e |solation and Purification: The precipitate is collected by filtration, washed several times with
deionized water and then with ethanol to remove any unreacted starting materials and by-
products.

e Drying: The final product is dried in a vacuum oven at a controlled temperature (e.g., 60-80
°C) to a constant weight.

Spectroscopic Analysis Workflow

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

(5 2)

Garium Cadmium Laurate Samplej

-

FTIR Spectroscopy\ /Raman Spectro ,copy\ 4 NMR Spectroscopy R

Mass Spectrometry )

Dissolve in Deuterated
Solvent (e.g., CDCls)

Prepare Solution for

Place Powder on Slide ES| or MALDI

Prepare KBr Pellet

Acquire Spectrum
(e.g., 4000-400 cm™1)

Acquire Spectrum

1 1] 13,
(e.g., 4000-100 cm-1) Acquire *H and 13C Spectra

Acquire Mass Spectrum

Position of
COO~ Bands

Coordination Mode

Bidentate Bridging

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b099828?utm_src=pdf-body-img
https://www.benchchem.com/product/b099828?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. bocsci.com [bocsci.com]

2. lauric acid, barium cadmium salt | C12H24BaCdO2+4 | CID 159754 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Spectroscopic and Physicochemical Characterization of
Lauric Acid, Barium Cadmium Salt: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b099828#spectroscopic-data-for-lauric-
acid-barium-cadmium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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